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Compound of Interest

Compound Name: Fenthion

Cat. No.: B1672539 Get Quote

This document provides an in-depth technical overview of the synthesis of Fenthion, an

organothiophosphate insecticide, from its precursor 4-methylmercapto-m-cresol. The guide is

intended for researchers, scientists, and professionals in drug development and agrochemical

synthesis, offering detailed experimental protocols, quantitative data, and process

visualizations.

Overview of the Synthetic Pathway
Fenthion, with the IUPAC name O,O-Dimethyl O-[3-methyl-4-(methylsulfanyl)phenyl]

phosphorothioate, is synthesized through a two-stage process. The first stage involves the

synthesis of the key intermediate, 4-methylmercapto-m-cresol. The second stage is the

condensation of this intermediate with dimethyl phosphorochloridothioate to yield the final

product, Fenthion.
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Figure 1: Overall synthetic pathway for Fenthion.

Experimental Protocols
Stage 1: Synthesis of 4-methylmercapto-m-cresol
The synthesis of 4-methylmercapto-m-cresol is achieved through the reaction of m-cresol with

dimethyl disulfide, typically using a strong acid as a catalyst.[1]

Materials:

m-Cresol

Dimethyl disulfide

Sulfuric acid (95%)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1672539?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672539?utm_src=pdf-body
https://www.chembk.com/en/chem/4-Methylthio-M-Cresol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sodium carbonate solution (10%)

Water

Procedure:

Charge the reaction vessel with m-cresol and dimethyl disulfide.

Begin stirring the mixture and cool the reactor to 0°C.

Slowly add concentrated sulfuric acid dropwise over approximately 1 hour, ensuring the

reaction temperature is maintained below 5°C.

After the addition is complete, maintain the reaction mixture at a temperature below 5°C for

an additional 3 hours.

Allow the mixture to stand, leading to the separation of layers.

Separate the organic layer and neutralize it with a 10% sodium carbonate solution.

Wash the organic layer with water until the pH is between 7 and 8.

Perform distillation under reduced pressure to remove any unreacted m-cresol and dimethyl

disulfide. The remaining material is the 4-methylmercapto-m-cresol product.[1]

Stage 2: Synthesis of Fenthion
The final step in the synthesis is the condensation of 4-methylmercapto-m-cresol with dimethyl

phosphorochloridothioate.[2][3] This reaction is typically performed in the presence of an acid

scavenger to neutralize the hydrochloric acid byproduct.[4]

Materials:

4-methylmercapto-m-cresol

Dimethyl phosphorochloridothioate

Anhydrous organic solvent (e.g., Toluene, Dichloromethane)
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Acid scavenger (e.g., Triethylamine)

Procedure:

Dissolve 4-methylmercapto-m-cresol in an anhydrous organic solvent such as toluene within

the reaction vessel.

Add the acid scavenger, for example, triethylamine, to the mixture.

Under controlled temperature conditions, add dimethyl phosphorochloridothioate to the

solution.

Maintain the reaction under controlled temperatures with continuous stirring to ensure

completion.

Upon completion, the reaction mixture can be washed and purified to isolate Fenthion.[4]
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Stage 1: Precursor Synthesis

Stage 2: Fenthion Synthesis
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Figure 2: General experimental workflow for Fenthion synthesis.
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Data Presentation
The following tables summarize the key chemical properties and available reaction data for the

synthesis of Fenthion and its precursor.

Table 1: Physicochemical Properties of Key Compounds

Compound
IUPAC
Name

CAS
Number

Molecular
Formula

Molar Mass
( g/mol )

Appearance

4-

methylmerca

pto-m-cresol

3-Methyl-4-

(methylthio)p

henol

3120-74-9 C₈H₁₀OS 154.23

Colorless

needle-like

crystals[1]

Fenthion

O,O-Dimethyl

O-[3-methyl-

4-

(methylsulfan

yl)phenyl]

phosphorothi

oate

55-38-9 C₁₀H₁₅O₃PS₂ 278.33

Colorless,

nearly

odorless

liquid[2]

Table 2: Reaction Conditions and Yields

Reaction
Stage

Reactants
Key
Reagents/S
olvents

Temperatur
e

Time
Reported
Yield

Precursor

Synthesis

m-Cresol,

Dimethyl

disulfide

Sulfuric acid < 5°C ~4 hours

Not specified

in reviewed

literature

Fenthion

Synthesis

4-

methylmerca

pto-m-cresol,

Dimethyl

phosphorochl

oridothioate

Toluene or

Dichlorometh

ane,

Triethylamine

Controlled Not specified

High yield

and purity are

achievable[4]
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Note: Specific quantitative yield data for these industrial processes are often proprietary and

not widely available in public-domain literature. The conditions provided are based on

established chemical principles for these reaction types.

Conclusion
The synthesis of Fenthion from 4-methylmercapto-m-cresol is a well-established chemical

process. The successful and high-yield production of Fenthion relies on the careful control of

reaction conditions, particularly temperature, and the effective neutralization of byproducts. The

provided protocols and diagrams offer a foundational understanding for laboratory-scale

synthesis and further process development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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